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Compound of Interest

Compound Name: 1,3-Dioleylglycerylether

Cat. No.: B15602132

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and relevant experimental protocols for 1,3-Dioleylglycerylether. Given the limited availability
of data for this specific diether lipid, this guide draws upon established knowledge of analogous
1,3-dialkyl glycerol ethers to present a thorough and practical resource.

Chemical Structure and Properties

1,3-Dioleylglycerylether is a diether lipid in which two oleyl groups are attached to the C1 and
C3 positions of a glycerol backbone via ether linkages. The oleyl group is a monounsaturated
C18 alkyl chain with a cis-double bond at the C9 position.

IUPAC Name: 1,3-bis(((Z)-octadec-9-en-1-yl)oxy)propan-2-ol
Synonyms: 1,3-Di-(cis-9-octadecenyl)-glyceryl ether, 1,3-Dioleyl-rac-glycerol ether
The structure of 1,3-Dioleylglycerylether is depicted below:

Caption: Chemical structure of 1,3-Dioleylglycerylether.

Physicochemical Properties
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Quantitative data for 1,3-Dioleylglycerylether is not readily available in the literature. The

following table summarizes the key physicochemical properties, with estimated values based

on its constituent parts (glycerol and oleyl alcohol) and data from analogous long-chain dialky!l

glycerol ethers.

Property Value Notes
Molecular Formula C39H7603
Molecular Weight 609.03 g/mol
Likely a colorless to pale ] o
] o Based on properties of similar
Appearance yellow, viscous liquid or waxy iioid
ipids.
solid at room temperature. P
Insoluble in water. Soluble in
- nonpolar organic solvents like Ether lipids are generally
Solubility ]
hexane, chloroform, and hydrophobic.
diethyl ether.
The presence of the cis-double
bond in the oleyl chains will
) ) Estimated to be in the range of  lower the melting point
Melting Point )
20-30 °C. compared to its saturated
counterpart, 1,3-
distearylglycerylether.
- ) High molecular weight and low
Boiling Point > 300 °C at reduced pressure. N
volatility are expected.
) Estimated based on similar
Density ~0.89 g/cm?3

long-chain lipids.

Experimental Protocols
Synthesis of 1,3-Dialkyl Glycerol Ethers

A common and effective method for the synthesis of 1,3-dialkyl glycerol ethers is the

Williamson ether synthesis. The following is a generalized protocol that can be adapted for the

synthesis of 1,3-Dioleylglycerylether.[1]
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Reaction Scheme:

2 R-X + C3Hs5(OH)3 + 2 NaH -~ R-O-CH2(CHOH)CH2-O-R + 2 NaX + 2 Hz (where R = oleyl, X
=Brorl)
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Reactants

Strong Base (e.g., NaH) . .
Reaction Conditions Products & Purification

Oleyl Halide (R-X) Aprotic Solvent (e.g., THF, DMF) H Elevated Temperature (e.g., 60-80 °C) }—>| Inert Atmosphere (e.g., N2, Ar) 1,3-Dioleylglycerylether Column Chromatography

B

:
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Biosynthesis

Peroxisomal Enzymes

Alkyl-DHAP

1-Alkyl-2-acylglycerol

Membrane Functions

Membrane Integration

;

Lipid Raft Formation

Signaling Roles

Membrane Fusion Events

Precursor to Signaling Molecules

Modulation of Protein Kinase C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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